Cas no 173908-62-8 (Propyl 1H-pyrrole-2-carboxylate)
173908-62-8 structure
Product Name:Propyl 1H-pyrrole-2-carboxylate
CAS No:173908-62-8
MF:C8H11NO2
MW:153.178442239761
CID:855555
Update Time:2023-08-02
Propyl 1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylicacid,propylester(9CI)
- propyl 1H-pyrrole-2-carboxylate
- UDGJAVHADMBUGS-UHFFFAOYSA-N
- n-propyl pyrrole-2-carboxylate
- 1H-PYRROLE-2-CARBOXYLIC ACID, PROPYL ESTER
- Pyrrol-2-carbonsaure-propylester
- Propyl 1H-pyrrole-2-carboxylate
-
- Inchi: 1S/C8H11NO2/c1-2-6-11-8(10)7-4-3-5-9-7/h3-5,9H,2,6H2,1H3
- InChI Key: UDGJAVHADMBUGS-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CN1)=O)CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 136
- XLogP3: 2.1
- Topological Polar Surface Area: 42.1
Propyl 1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510811-1g |
Propyl1H-pyrrole-2-carboxylate |
173908-62-8 | 97% | 1g |
$*** | 2023-03-30 |
Propyl 1H-pyrrole-2-carboxylate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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